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Compound of Interest

Compound Name: Pyrazine, 2-[(methylthio)methyl]-

CAS No.: 59021-03-3

Cat. No.: B1593620 Get Quote

CAS: 67952-65-2 | Formula: C₆H₈N₂S

Executive Summary
Pyrazine, 2-[(methylthio)methyl]- is a sulfur-containing heteroaromatic compound used

primarily in flavor and fragrance research. While its acute toxicity is moderate, its primary

operational hazards are its potent sulfurous odor ("stench") and its status as a combustible

liquid.

Successful disposal requires strict adherence to odor containment protocols and segregation

from strong oxidizers. This guide outlines the workflow for bulk disposal, glassware

decontamination, and spill response, ensuring compliance with environmental safety

standards.
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Parameter Specification Critical Note

Flash Point ~87–89°C (188–192°F) Class IIIA Combustible Liquid.

GHS Hazards H315, H319, H335
Irritant to skin, eyes, and

respiratory system.[1]

Odor Threshold Extremely Low (ppb range)
"Stench" warning required on

all waste tags.

Incompatibilities Strong Oxidizers, Acids
Do not mix with Peroxides or

Nitric Acid.

RCRA Code None (Specific)
Manage as Non-Halogenated

Organic.

The "Why" Behind the Protocol (Expert Insight)
As a Senior Application Scientist, I emphasize that disposal is not just about regulatory

compliance—it is about laboratory hygiene and safety culture.

The Sulfur Factor: The "thio" (sulfur) linkage in this molecule is susceptible to oxidation.

When incinerated, it generates Sulfur Dioxide (

). Therefore, this waste must be directed to facilities equipped with wet scrubbers. You must
label the waste specifically as "Contains Sulfur" so the waste management team routes it
correctly.

Odor Fatigue: The nutty, roasted odor is pleasant at trace levels but nauseating at high

concentrations. Improper disposal (e.g., open trash bins) will contaminate the lab

atmosphere, leading to "odor fatigue" where researchers can no longer detect actual gas

leaks.

Combustibility: With a flash point near 89°C, it is not highly flammable like Acetone, but it will

burn. It contributes to the fuel load of a fire.

Operational Disposal Workflows
A. Bulk Liquid Disposal (Primary Stream)
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For expired stock solutions or reaction by-products.

Segregation:

Select a High-Density Polyethylene (HDPE) or Glass waste container.

Ensure the container is compatible with Non-Halogenated Organic Solvents.

CRITICAL: Do NOT mix with strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) as this

can cause an exothermic reaction and pressure buildup.

Odor Containment (The "Double-Seal" Method):

Tighten the cap of the primary waste container.[2]

Wrap the cap interface with Parafilm or electrical tape to prevent vapor creep.

Place the primary container inside a secondary sealable bag (Ziploc-style) or a secondary

containment bucket before transport.

Labeling:

Standard Tag: "Non-Halogenated Organic Waste."

Constituents: List "Pyrazine, 2-[(methylthio)methyl]-" and any co-solvents (e.g.,

Ethanol).

Hazard Checkboxes: [x] Irritant [x] Combustible [x] Stench.

B. Glassware Decontamination (The Oxidation Protocol)
For cleaning flasks, syringes, and pipettes. Do NOT use this for bulk waste.

Mechanism: We use dilute hypochlorite (bleach) to oxidize the sulfide (

) into a sulfoxide (

) or sulfone (

), which are significantly less volatile and odorous.
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Protocol:

Preparation: Prepare a 10% Bleach Solution (1 part household bleach : 9 parts water) in a

fume hood.

Soak: Submerge contaminated glassware in the bath for 1 hour.

Caution: Ensure no bulk organic solvents are present in the glassware to avoid forming

chlorinated organics (e.g., chloroform).

Rinse: Remove glassware, rinse with water, then wash with standard detergent and acetone.

Disposal of Soak Solution: The spent bleach solution can generally be flushed down the

drain with copious water (check local facility guidelines), as the sulfide is neutralized.

Spill Response Strategy
Scenario: You drop a 5mL vial on the floor.

Evacuate & Ventilate: The odor will spread instantly. Alert nearby personnel.

PPE: Goggles, Nitrile Gloves, Lab Coat. (Respirator if ventilation is poor).

Containment: Surround the spill with absorbent pads.

Neutralization (Odor Control):

Cover the spill area with activated charcoal or a commercial solvent absorbent.

Alternative: If the spill is on a chemical-resistant floor, you may wipe with a pad soaked in

dilute bleach to neutralize the odor after absorbing the bulk liquid.

Cleanup: Scoop absorbent into a bag, double-bag it, seal tightly, and place in the solid

hazardous waste bin.

Decision Matrix & Workflow (Visualization)
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Waste Generation
(Pyrazine, 2-[(methylthio)methyl]-)

Determine Waste Type

Bulk Liquid / Stock Contaminated Glassware Spill / Accident

Segregate: Non-Halogenated Organics
(NO Oxidizers)

Soak: 10% Bleach Solution
(Oxidizes Sulfur -> Low Odor)

Absorb: Activated Carbon
(Traps Odor)

Container: HDPE or Glass
(Seal Cap w/ Parafilm)

Label: 'Combustible' + 'Stench'
List Sulfur Content

Standard Wash
(Detergent + Acetone) Double Bag & Seal

Click to download full resolution via product page

Figure 1: Operational decision tree for the disposal and decontamination of sulfur-based

pyrazines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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